Cas no 86164-70-7 (Propanedinitrile, methylphenyl-)

Propanedinitrile, methylphenyl- Properties

Names and Identifiers

• Propanedinitrile, methylphenyl-
• 2-methyl-2-phenylpropanedinitrile
• 2-Methyl-2-phenylmalononitrile
• SCHEMBL7030622
• SY316980
• MFCD07780267
• Methyl(phenyl)propanedinitrile
• DTXSID50591271
• AKOS006285911
• 86164-70-7
• +Expand

• InChIKey： OVNAXCXOVBKVGL-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N2/c1-10(7-11,8-12)9-5-3-2-4-6-9/h2-6H,1H3
• SMILES： CC(C#N)(C#N)C1=CC=CC=C1

Computed Properties

• Exact Mass: 156.068748264g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.068748264g/mol
• Heavy Atom Count: 12
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų